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Compound of Interest

Compound Name: Maglifloenone

Cat. No.: B15592462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for

Maglifloenone, a neolignan isolated from the flower buds of Magnolia liliflora. The information

presented herein is based on the original characterization of the compound.

1. Chemical Structure and Properties

Compound Name: Maglifloenone

Systematic Name: (1S,8S,10S,11R)-3-methoxy-11-methyl-10-(3,4,5-trimethoxyphenyl)-7-

oxatricyclo[6.3.1.0¹,⁶]dodeca-2,5-dien-4-one

CAS Number: 82427-77-8

Molecular Formula: C₂₂H₂₆O₆

Molecular Weight: 386.44 g/mol

Source:Magnolia liliflora Desr. (Magnoliaceae)[1]

2. Spectroscopic Data

Detailed spectroscopic data for Maglifloenone is primarily available from the original

publication by Talapatra et al. (1982) in the journal Phytochemistry. While the full text of this
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publication is not publicly available, the following summarizes the key spectroscopic techniques

used for its characterization.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy was crucial for the elucidation of the complex structure of Maglifloenone.

Both ¹H NMR and ¹³C NMR data would have been used to determine the connectivity of atoms

and the stereochemistry of the molecule.

2.2. Mass Spectrometry (MS)

Mass spectrometry would have been employed to determine the molecular weight and

elemental composition of Maglifloenone.

2.3. Infrared (IR) Spectroscopy

IR spectroscopy would have provided information about the functional groups present in the

Maglifloenone molecule, such as carbonyl groups, ethers, and aromatic rings.

3. Experimental Protocols

The detailed experimental protocols for the isolation and spectroscopic analysis of

Maglifloenone are described in the original publication. These protocols would typically

include:

Plant Material: Collection and preparation of the flower buds of Magnolia liliflora.

Extraction and Isolation: The methods used to extract the crude mixture from the plant

material and the chromatographic techniques (e.g., column chromatography, preparative

thin-layer chromatography) employed to isolate pure Maglifloenone.

Spectroscopic Analysis: The specific instrumentation and parameters used for acquiring the

NMR, MS, and IR spectra. This would include details such as the solvent used for NMR, the

ionization method for MS, and the sample preparation method for IR.

4. Logical Workflow for Isolation and Characterization
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The following diagram illustrates a typical workflow for the isolation and characterization of a

natural product like Maglifloenone.
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Caption: A flowchart outlining the general steps from plant material to the confirmed chemical

structure of Maglifloenone.

5. Conclusion

The definitive source for the complete spectroscopic data and detailed experimental protocols

for Maglifloenone remains the original 1982 publication in Phytochemistry by Talapatra and

colleagues. Researchers requiring this in-depth information for their work are advised to consult

this primary reference.

Reference:

Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (-)-Maglifloenone, a novel
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Phytochemistry, 21(3), 747-750.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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